molecular formula C11H18ClNO4 B8290137 Ethyl 4-chloro-3-oxo-2-[(pentyloxy)imino]butanoate CAS No. 68401-54-7

Ethyl 4-chloro-3-oxo-2-[(pentyloxy)imino]butanoate

Cat. No.: B8290137
CAS No.: 68401-54-7
M. Wt: 263.72 g/mol
InChI Key: KFZUIHBXFDORAU-UHFFFAOYSA-N
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Description

Ethyl 4-chloro-3-oxo-2-[(pentyloxy)imino]butanoate is a useful research compound. Its molecular formula is C11H18ClNO4 and its molecular weight is 263.72 g/mol. The purity is usually 95%.
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Properties

CAS No.

68401-54-7

Molecular Formula

C11H18ClNO4

Molecular Weight

263.72 g/mol

IUPAC Name

ethyl 4-chloro-3-oxo-2-pentoxyiminobutanoate

InChI

InChI=1S/C11H18ClNO4/c1-3-5-6-7-17-13-10(9(14)8-12)11(15)16-4-2/h3-8H2,1-2H3

InChI Key

KFZUIHBXFDORAU-UHFFFAOYSA-N

Canonical SMILES

CCCCCON=C(C(=O)CCl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Ethyl 2-pentyloxyimino-3-oxobutyrate (syn isomer, 57.5 g.), acetic acid (58.5 ml.) and sulfuryl chloride (20.9 ml.) were treated in a similar manner to that of Example F-(2) to give ethyl 2-pentyloxyimino-4-chloro-3-oxobutyrate (syn isomer, 51.1 g.), oil.
Quantity
57.5 g
Type
reactant
Reaction Step One
Quantity
20.9 mL
Type
reactant
Reaction Step One
Quantity
58.5 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

Ethyl 2-pentyloxyimino-3-oxobutyrate (syn isomer) (57.5 g.) and sulfuryl chloride (20.9 ml.) were reacted in acetic acid (58.5 ml.) according to a similar manner to that of Preparation (6-10) to give an oil of ethyl 2-pentyloxyimino-3-oxo-4-chlorobutyrate (syn isomer) (51.1 g.).
Quantity
57.5 g
Type
reactant
Reaction Step One
Quantity
20.9 mL
Type
reactant
Reaction Step One
Quantity
58.5 mL
Type
solvent
Reaction Step One
[Compound]
Name
( 6-10 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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